Cas no 2010261-63-7 (2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-)

• Product Name: 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-
• CAS No: 2010261-63-7
• MF: C₇H₁₅N₅O
• MW: 185.226900339127
• CID: 5277450
• PubChem ID: 165446658
• Update Time: 2025-05-17

2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-
• 2010261-63-7
• 2-(aminomethyl)-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)butan-1-ol
• EN300-684095

• Inchi： 1S/C7H15N5O/c1-3-5(4-8)6(13)7-9-11-12(2)10-7/h5-6,13H,3-4,8H2,1-2H3
• InChI Key： JAOIFKIWRMGNLP-UHFFFAOYSA-N
• SMILES： OC(C1N=NN(C)N=1)C(CN)CC

Computed Properties

• Exact Mass: 185.12766012g/mol
• Monoisotopic Mass: 185.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 381.9±52.0 °C(Predicted)
• pka: 11.68±0.20(Predicted)

Additional information on 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-

Introduction to 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 2010261-63-7) and Its Emerging Applications in Chemical Biology

2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2010261-63-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the tetrazole family, a class of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of both hydroxyl and amine functional groups in its structure enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- features a methoxy group at the 5-position of the tetrazole ring and an N-substituted side chain with an amine group linked to a propyl backbone. This configuration endows the compound with potential applications in drug discovery, particularly as a precursor for synthesizing pharmacophores that interact with biological targets. The flexibility introduced by the propyl chain and the presence of multiple reactive sites make this molecule an attractive candidate for medicinal chemistry investigations.

In recent years, there has been a growing interest in tetrazole derivatives as pharmacological agents due to their ability to modulate various biological pathways. Studies have demonstrated that tetrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl and amine functionalities in 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- provide opportunities for further derivatization, allowing researchers to fine-tune the molecule's interactions with biological systems. For instance, the amine group can be used to form hydrogen bonds or coordinate with metal ions, while the hydroxyl group can participate in esterification or ether formation reactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have utilized similar tetrazole scaffolds to develop inhibitors of enzymes involved in cancer progression and pathogens that cause infectious diseases. The methoxy group at the 5-position of the tetrazole ring can serve as a point of attachment for additional functional groups, enabling the creation of libraries of derivatives with tailored properties. This modular approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The synthesis of 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- involves multi-step organic transformations that highlight its synthetic utility. The introduction of the propylamine side chain requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to construct such complex molecules with high precision, thanks to techniques like transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations.

Recent studies have also explored the pharmacokinetic properties of tetrazole derivatives, including 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl-. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their development into viable drugs. Computational modeling has played a significant role in predicting these properties before experimental validation, saving time and resources in drug discovery pipelines.

The biological activity of this compound has been investigated in several contexts. In particular, its potential as an antimicrobial agent has been explored against resistant bacterial strains. The tetrazole core is known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, derivatives of this compound have shown promise in inhibiting enzymes overexpressed in cancer cells, suggesting therapeutic potential in oncology research.

The versatility of 2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- extends beyond its applications as an isolated compound; it serves as a precursor for more sophisticated molecular architectures. For example, it can be converted into thiazolidinones or oxazolidinones through cyclization reactions with appropriate reagents. These heterocycles are known for their bioactivity and have been incorporated into drugs targeting neurological disorders and autoimmune diseases.

The development of new synthetic routes for this compound has been facilitated by advances in green chemistry principles. Researchers are increasingly focusing on sustainable methodologies that minimize waste and hazardous byproducts. Techniques such as microwave-assisted synthesis and flow chemistry have enabled more efficient production processes while adhering to environmental regulations.

In conclusion,2H-Tetrazole-5-methanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 2010261-63-7) represents a promising scaffold for medicinal chemistry applications due to its unique structural features and reactivity profile. Its potential as a precursor for bioactive molecules underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly vital role in drug discovery and development pipelines.